Methyl 4-(2,4-dichlorophenoxy)butanoate
Overview
Description
Methyl 4-(2,4-dichlorophenoxy)butanoate, commonly referred to as M4DCPB, is an organic compound belonging to the phenoxy group of compounds. It is an ester of 4-chlorophenol and 2,4-dichlorobutanoic acid. The compound is used in a variety of scientific applications, including synthesis, as a pesticide, and as a research tool in biochemical and physiological studies.
Scientific Research Applications
Herbicide Analysis and Environmental Impact
- Herbicide Detection in Soil and Water : Methyl 4-(2,4-dichlorophenoxy)butanoate, as part of chlorophenoxy acid herbicides, has been analyzed in various environments. A study by Rosales-Conrado et al. (2002) demonstrated a method for determining chlorophenoxy acid herbicides and their esters in soil, highlighting the effectiveness of HPLC in analyzing these compounds, including 2,4-dichlorophenoxyacetic-1-methyl ester, a close relative of this compound (Rosales-Conrado et al., 2002).
- Environmental Behavior and Degradation : Research on the sorption and degradation of phenoxy herbicides, including this compound, in soils provides insights into their environmental fate. Werner et al. (2012) reviewed the behavior of these herbicides in soil and water, focusing on their potential for groundwater contamination (Werner et al., 2012).
Biological and Physiological Effects
- Effect on Plant Physiology : A study by Shimabukuro et al. (1978) explored the physiological effects of a compound similar to this compound on various plants, demonstrating its role as an auxin antagonist and its differential effects on oat and wheat physiology (Shimabukuro et al., 1978).
Chemical Analysis and Detection Techniques
- Chromatographic Analysis : The capability of chromatographic methods, such as capillary liquid chromatography, for detecting chlorophenoxy acid herbicides in various samples, including those containing this compound, has been demonstrated. These techniques are crucial for monitoring herbicide residues in food and environmental samples (Rosales-Conrado et al., 2005).
Catalytic Degradation and Environmental Remediation
- Catalytic Degradation : Studies like those by Sannino et al. (2015) have investigated the degradation of chlorophenoxy acid herbicides, including compounds related to this compound, using catalysts. These findings are important for developing methods to mitigate environmental pollution caused by these herbicides (Sannino et al., 2015).
Mechanism of Action
Target of Action
Methyl 4-(2,4-dichlorophenoxy)butanoate, also known as 2,4-DB Methyl Ester , is primarily used as a post-emergence herbicide . Its primary targets are broad-leaved weeds . These weeds compete with crops for nutrients, light, and space, and controlling them is crucial for crop health and yield.
Mode of Action
It is known that this compound acts as a herbicide, which suggests that it likely interferes with the growth and development of the targeted weeds .
Biochemical Pathways
As a herbicide, it is likely to disrupt essential biological processes in the target weeds, leading to their death .
Pharmacokinetics
It is known to be highly soluble in water and most organic solvents , which could influence its bioavailability and distribution in the environment.
Result of Action
The result of the action of this compound is the control of broad-leaved weeds . By inhibiting the growth and development of these weeds, this compound helps to reduce competition for resources and promotes the health and yield of crops .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its volatility and high solubility in water suggest that it could potentially leach into groundwater under certain conditions . Additionally, its efficacy as a herbicide could be affected by factors such as soil type, temperature, and rainfall .
Properties
IUPAC Name |
methyl 4-(2,4-dichlorophenoxy)butanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12Cl2O3/c1-15-11(14)3-2-6-16-10-5-4-8(12)7-9(10)13/h4-5,7H,2-3,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKXSNMCGZZWMMW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCCOC1=C(C=C(C=C1)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12Cl2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70171872 |
Source
|
| Record name | Butanoic acid, 4-(2,4-dichlorophenoxy)-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70171872 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
18625-12-2 |
Source
|
| Record name | Butanoic acid, 4-(2,4-dichlorophenoxy)-, methyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018625122 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Butanoic acid, 4-(2,4-dichlorophenoxy)-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70171872 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4-DB-methyl ester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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